Cas no 1225883-30-6 (1-(1-isocyanatocyclopentyl)-2-methylbenzene)

• Product Name: 1-(1-isocyanatocyclopentyl)-2-methylbenzene
• CAS No: 1225883-30-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD16305015
• CID: 5167517
• PubChem ID: 82076492
• Update Time: 2025-06-13

1-(1-isocyanatocyclopentyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ISOCYANATOCYCLOPENTYL)-2-METHYLBENZENE
• Benzene, 1-(1-isocyanatocyclopentyl)-2-methyl-
• 1-(1-isocyanatocyclopentyl)-2-methylbenzene

• MDL： MFCD16305015
• Inchi： 1S/C13H15NO/c1-11-6-2-3-7-12(11)13(14-10-15)8-4-5-9-13/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： BBRZQUYDZSXNFC-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC=CC=2C)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 4.1
• Topological Polar Surface Area: 29.4

Additional information on 1-(1-isocyanatocyclopentyl)-2-methylbenzene

Comprehensive Analysis of 1-(1-Isocyanatocyclopentyl)-2-methylbenzene (CAS No. 1225883-30-6): Properties, Applications, and Industry Trends

1-(1-Isocyanatocyclopentyl)-2-methylbenzene (CAS 1225883-30-6) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical research. This cyclopentyl-substituted aromatic isocyanate exhibits unique reactivity due to its sterically hindered structure, making it valuable for designing high-performance polymers and targeted molecular architectures. The compound's isocyanate functional group provides versatile coupling capabilities, while the methylbenzene moiety contributes to thermal stability – a combination driving innovation in adhesives, coatings, and drug discovery platforms.

Recent industry trends show growing demand for cyclopentyl isocyanate derivatives like 1225883-30-6 in developing next-generation polyurethane elastomers with improved mechanical properties. Researchers are particularly interested in how the steric effects of the cyclopentyl group influence reaction kinetics compared to linear chain analogs. Advanced computational chemistry studies suggest this compound's conformational rigidity may enable precise control over polymer crosslinking density, addressing common challenges in material science applications requiring both flexibility and durability.

The synthesis of 1-(1-isocyanatocyclopentyl)-2-methylbenzene typically involves multi-step protocols starting from 2-methylbenzene precursors. Modern green chemistry approaches focus on optimizing yield while minimizing energy consumption, with recent patents demonstrating improved catalytic systems for the final isocyanation step. Analytical characterization via FT-IR spectroscopy confirms the distinctive N=C=O stretching vibration at ~2270 cm^-1, while NMR studies reveal characteristic shifts for the cyclopentyl protons (δ 1.5-2.1 ppm) and aromatic methyl group (δ 2.3 ppm).

In pharmaceutical applications, the 1225883-30-6 structure serves as a valuable building block for novel bioactive compounds. Medicinal chemists utilize its isocyanate moiety to construct urea linkages in potential kinase inhibitors, with the bulky cyclopentyl group often enhancing target selectivity. Recent publications highlight its use in developing PROTAC (Proteolysis Targeting Chimera) molecules, where the compound's dual functionality facilitates simultaneous target protein and E3 ligase binding.

Environmental and handling considerations for 1-(1-isocyanatocyclopentyl)-2-methylbenzene follow standard protocols for isocyanate compounds. Industry best practices emphasize moisture-free storage conditions below 25°C to prevent premature polymerization. Technological advancements in microencapsulation techniques are creating safer handling formats for this reactive intermediate, particularly in automated manufacturing systems where controlled release mechanisms improve process safety and product consistency.

The commercial landscape for CAS 1225883-30-6 reflects growing specialization in fine chemicals. Market analysis indicates increasing procurement by R&D-focused organizations rather than bulk manufacturers, with typical order quantities ranging from 100mg to 5kg for research applications. Supply chain innovations now enable just-in-time production models that reduce inventory risks associated with reactive intermediates while maintaining accessibility for academic and industrial researchers.

Future developments surrounding 1-(1-isocyanatocyclopentyl)-2-methylbenzene will likely focus on expanding its utility in smart material systems. Preliminary studies suggest potential in stimuli-responsive polymers where the compound's structural features could enable temperature- or pH-dependent property changes. Additionally, the chiral potential of the cyclopentyl group remains underexplored, presenting opportunities for asymmetric synthesis applications in advanced optics and electronic materials.